2-[({[2,2,2-trichloro-1-(propionylamino)ethyl]amino}carbonothioyl)amino]benzoic acid

• IUPAC Name: 2-[[2,2,2-trichloro-1-(propanoylamino)ethyl]carbamothioylamino]benzoic acid
• InChI: InChI=1S/C13H14Cl3N3O3S/c1-2-9(20)18-11(13(14,15)16)19-12(23)17-8-6-4-3-5-7(8)10(21)22/h3-6,11H,2H2,1H3,(H,18,20)(H,21,22)(H2,17,19,23)
• InChI Key: UDNQRDMPKDAWOE-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)NC(C(Cl)(Cl)Cl)NC(=S)NC1=CC=CC=C1C(=O)O
• Molecular Formula: C13H14Cl3N3O3S
• Molecular Weight: 398.7 g/mol

Description

2-[({[2,2,2-trichloro-1-(propionylamino)ethyl]amino}carbonothioyl)amino]benzoic acid is a useful research compound. Its molecular formula is C13H14Cl3N3O3S and its molecular weight is 398.7 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 396.982146 g/mol and the complexity rating of the compound is 460. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Corrosion Inhibition

Compounds within the benzothiazole derivatives family, such as certain synthesized benzothiazole derivatives studied for their corrosion inhibiting effects against steel in acidic solutions, demonstrate significant potential for application in materials science, particularly in corrosion protection. These studies underline the utility of such compounds in enhancing the durability and lifespan of metal components in various industrial settings (Hu et al., 2016).

Organic Synthesis and Cell Differentiation

The synthesis of structural analogs to compounds related to 2-amino benzoic acid derivatives, focusing on potential cardiogenetic activity, illustrates the chemical's versatility in organic synthesis and its implications for biomedical research. This highlights the role of such compounds in developing treatments or research tools in cell biology and cardiology (Linder et al., 2018).

Pharmaceutical and Biological Activity

The broad range of applications for benzoic acid derivatives in food, cosmetics, hygiene, and pharmaceutical products underscores the multifaceted roles of these compounds. Their widespread use stems from their antibacterial and antifungal properties, as well as their role as preservatives and flavoring agents. This diversification points to the potential pharmaceutical and biological significance of related complex molecules (del Olmo et al., 2017).

Advanced Materials

In the field of materials science, particularly in the development of advanced materials like perovskite solar cells, compounds with similar functional groups have been utilized to enhance the efficiency and stability of these devices. The incorporation of such compounds into perovskite materials demonstrates their value in improving the performance of renewable energy technologies (Hu et al., 2018).

Safety and Hazards

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